BENG“@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information for
Handling 1,3-Diacetylbenzene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3-Diacetylbenzene

Cat. No.: B146489

This document provides immediate and essential safety protocols, operational guidance, and
disposal plans for the handling of 1,3-Diacetylbenzene in a laboratory setting. The information
is intended for researchers, scientists, and professionals in drug development to ensure safe
and compliant laboratory practices.

Quantitative Data Summary

For quick reference, the key physical and chemical properties of 1,3-Diacetylbenzene are
summarized in the table below.
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Property Value Source
Molecular Formula C10H1002 [1112][3]
Molecular Weight 162.19 g/mol [2][3]
Appearance Crystals, Solid, Clear [3]
Melting Point 28-37 °C (82.4-98.6 °F) [3]
N , 150-155 °C (302-311 °F) at 15
Boiling Point [3]
mmHg

>110 °C (>230 °F) (closed

Flash Point [3]
cup)

Storage Temperature 2-8 °C (35.6-46.4 °F) [4]

Storage Class (Germany) LGK 11 (Combustible Solids) [1]

Personal Protective Equipment (PPE)

While 1,3-Diacetylbenzene is not classified as a hazardous substance by all sources, its
toxicological properties have not been fully investigated.[2][5] Therefore, adherence to good
industrial hygiene and safety practices is essential.[1] The following PPE is recommended to
minimize exposure.
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PPE Type

Specification

Rationale

Eye Protection

Safety glasses with side
shields (or goggles)
conforming to EN 166 or
OSHA 29 CFR 1910.133.

[1][3] Protects eyes from dust

particles and splashes.

Hand Protection

Chemical-resistant gloves such
as nitrile rubber, neoprene, or
PVC. Breakthrough time and
glove thickness should be
considered based on the

specific task.

[1] Prevents direct skin
contact. Gloves should be
inspected before use and
removed carefully to avoid skin

contamination.[1]

Respiratory Protection

A NIOSH-approved N95 dust
mask or higher is required if
dust formation is likely. Under
normal use with adequate
ventilation, no respiratory

protection is needed.

[3] Prevents inhalation of dust

particles.

Body Protection

Long-sleeved laboratory coat.

[1] Protects skin and clothing

from contamination.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for the safe handling of 1,3-Diacetylbenzene from receipt to

disposal.

1. Preparation:

may be generated.[2][4]

Don the appropriate PPE as specified in the table above.

Locate the nearest safety shower and eyewash station.

Ensure a well-ventilated work area, such as a chemical fume hood, especially where dust

Assemble all necessary equipment and reagents before commencing work.
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2. Handling:
e Avoid the formation and inhalation of dust.[2][3]
o Use a spatula or other appropriate tool for transferring the solid material.

o Keep the container tightly closed when not in use to prevent contamination and exposure.[1]

[4]
e Prevent contact with skin, eyes, and clothing.[6]
» Do not eat, drink, or smoke in the handling area.[1]
3. In Case of Exposure:
o Skin Contact: Immediately wash the affected area with soap and plenty of water.[2][4]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, including under
the eyelids.[2][4]

« Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration.[2][4]

 Ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious
person.[2][4]

« In all cases of significant exposure, seek medical attention.

Disposal Plan

Proper disposal of 1,3-Diacetylbenzene and its containers is critical to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Collection:

» Collect waste 1,3-Diacetylbenzene and any contaminated materials (e.g., gloves, weighing
paper) in a suitable, labeled, and sealed container.[2][4][6]

e Do not release into the environment.[1][3]
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2. Disposal Method:
o Dispose of the waste through a licensed disposal company.[2]

» Waste codes should be assigned by the user based on the specific application for which the
product was used.[1]

» Dispose of contaminated packaging as unused product.[2] Empty containers may retain
product residue and should be handled accordingly.[7]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of 1,3-
Diacetylbenzene.
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Caption: Workflow for safe handling and disposal of 1,3-Diacetylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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